Cas no 2639458-30-1 (Tert-butyl 2-(2-amino-1,3-benzothiazol-6-yl)acetate)

• Product Name: Tert-butyl 2-(2-amino-1,3-benzothiazol-6-yl)acetate
• CAS No: 2639458-30-1
• MF: C₁₃H₁₆N₂O₂S
• MW: 264.343341827393
• CID: 5665758
• PubChem ID: 165900458
• Update Time: 2025-05-19

Tert-butyl 2-(2-amino-1,3-benzothiazol-6-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2639458-30-1
• tert-butyl 2-(2-amino-1,3-benzothiazol-6-yl)acetate
• EN300-27730252
• Tert-butyl 2-(2-amino-1,3-benzothiazol-6-yl)acetate

• Inchi： 1S/C13H16N2O2S/c1-13(2,3)17-11(16)7-8-4-5-9-10(6-8)18-12(14)15-9/h4-6H,7H2,1-3H3,(H2,14,15)
• InChI Key： JOVOUUCUBDRXMV-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2=CC=C(C=C12)CC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 264.09324893g/mol
• Monoisotopic Mass: 264.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 93.4Ų

Additional information on Tert-butyl 2-(2-amino-1,3-benzothiazol-6-yl)acetate

Tert-butyl 2-(2-amino-1,3-benzothiazol-6-yl)acetate: A Comprehensive Overview

Tert-butyl 2-(2-amino-1,3-benzothiazol-6-yl)acetate, also known by its CAS number 2639458-30-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the details of its structure, synthesis, properties, and recent advancements in its utilization.

The molecular structure of Tert-butyl 2-(2-amino-1,3-benzothiazol-6-yl)acetate is characterized by a benzothiazole ring system, which is a fused bicyclic structure consisting of a benzene ring and a thiazole ring. The thiazole moiety contains a sulfur atom and two nitrogen atoms, contributing to the compound's electronic properties. The presence of the amino group (-NH2) at position 2 of the benzothiazole ring introduces additional functionality, making this compound versatile for various chemical reactions. The acetate group attached to the benzothiazole ring further enhances its reactivity and solubility properties.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery and materials science. For instance, researchers have explored the use of Tert-butyl 2-(2-amino-1,3-benzothiazol-6-yl)acetate as a precursor for synthesizing bioactive compounds with potential anti-inflammatory and anticancer activities. The amino group in the molecule acts as a nucleophilic site, enabling it to participate in various condensation reactions that are crucial for building complex molecular architectures.

In terms of synthesis, Tert-butyl 2-(2-amino-1,3-benzothiazol-6-yl)acetate can be prepared through a multi-step process involving nucleophilic aromatic substitution or coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have made it possible to achieve higher yields and better selectivity in the synthesis of this compound.

The physical properties of Tert-butyl 2-(2-amino-1,3-benzothiazol-6-yl)acetate are also worth noting. Its molecular weight is approximately 307 g/mol, and it exists as a crystalline solid under standard conditions. The compound exhibits good solubility in organic solvents such as dichloromethane and acetonitrile, making it suitable for use in solution-based chemical reactions. Its thermal stability is another advantageous feature, allowing it to be used in high-temperature processes without decomposition.

One area where Tert-butyl 2-(2-amino-1,3-benzothiazol-6-yl)acetate has shown promise is in the development of advanced materials. Researchers have investigated its use as a building block for constructing supramolecular assemblies and functional polymers. The ability of this compound to form hydrogen bonds with other molecules makes it an ideal candidate for designing self-assembling systems with tailored properties.

In conclusion, Tert-butyl 2-(2-amino-1,3-benzothiazol-6-yl)acetate (CAS No: 2639458-30-1) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique structure, reactivity, and physical properties make it an invaluable tool for researchers working in organic chemistry, pharmacology, and materials science. As ongoing research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.